Cas no 302821-60-9 (methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 302821-60-9
• MF: C₁₃H₁₃FN₂O₃
• MW: 264.252326726913
• CID: 5447061
• PubChem ID: 2831295
• Update Time: 2025-05-19

methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C13H13FN2O3/c1-7-10(12(17)19-2)11(16-13(18)15-7)8-5-3-4-6-9(8)14/h3-6,11H,1-2H3,(H2,15,16,18)
• InChI Key： VDNREHHSRSALOW-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OC)=O)C(C2=CC=CC=C2F)N1

Additional information on methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 302821-60-9): A Comprehensive Overview

Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, identified by its CAS number 302821-60-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydropyrimidines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluoro substituent at the 2-position of the phenyl ring and the carboxylate group at the 5-position introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation.

The structural features of Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate make it an interesting subject for medicinal chemistry research. The fluoro group is known to enhance metabolic stability and binding affinity, while the carboxylate moiety can participate in hydrogen bonding interactions, crucial for enzyme inhibition and receptor binding. These characteristics have led to its exploration in various therapeutic areas.

Recent studies have highlighted the potential of this compound in the development of antiviral agents. The tetrahydropyrimidine scaffold is a common motif in antiviral drugs due to its ability to mimic natural nucleoside structures, thereby interfering with viral replication cycles. Specifically, Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been investigated for its activity against several RNA viruses. Research has demonstrated that modifications at the 4-position and 5-position of the tetrahydropyrimidine ring can significantly influence antiviral potency. The introduction of a fluoro group at the 2-position of the phenyl ring appears to enhance the compound's ability to inhibit viral polymerases by improving its binding affinity to target enzymes.

In addition to its antiviral properties, Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has shown promise in anticancer research. The carboxylate group at the 5-position can interact with biological targets involved in cell proliferation and survival. Preclinical studies have indicated that this compound can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The fluoro substituent further enhances its anticancer activity by improving its bioavailability and reducing metabolic degradation. These findings suggest that Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate could be a valuable lead compound for developing novel anticancer therapies.

The synthesis of Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group transformations such as esterification and fluorination. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to introduce the fluoro group efficiently. The synthesis process must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

Quality control and analytical characterization are critical aspects of working with Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm structural identity and assess purity. These analytical methods provide detailed information about the compound's chemical structure and help ensure that it meets the required specifications for further studies.

The pharmacokinetic properties of Methyl 4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate are another area of interest. Studies have shown that this compound exhibits good oral bioavailability in preclinical models due to its favorable solubility and stability in biological fluids. The presence of the fluoro group enhances its metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, the carboxylate group can influence renal clearance rates, affecting how quickly the compound is eliminated from the body.

In conclusion，Methyl 4-(2-fluorophenyl)-6-methyl-2 oxo -1， ， ， ， ， ， ， ， ， ， ， ， ， ， ， ， -tetrahydropyrimidine -5 -carboxylate (CAS No. ) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for developing novel treatments against various diseases, particularly those involving viral infections and cancer. Further research is warranted to fully explore its therapeutic potential, optimize its synthesis, and understand its pharmacological properties in greater detail. As our understanding of drug design continues to evolve， compounds like Methyl 4-(fluorophenylethynl) -6 -methyl - ) -carboxylethynl) -carbonyl) -carbonyl) -methylene] ] ] ] ] ] ] ] ] ] ] ) will undoubtedly play a crucial role in shaping future therapeutic strategies.